Cas no 1417793-80-6 ((1-(3-Methoxy-4-nitrophenyl)piperidin-4-yl)methanamine hydrochloride)

• Product Name: (1-(3-Methoxy-4-nitrophenyl)piperidin-4-yl)methanamine hydrochloride
• CAS No: 1417793-80-6
• MF: C₁₃H₂₀ClN₃O₃
• MW: 301.769202232361
• CID: 2091820
• PubChem ID: 71642901
• Update Time: 2025-06-29

(1-(3-Methoxy-4-nitrophenyl)piperidin-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(3-Methoxy-4-nitrophenyl)piperidin-4-yl)methanamine hydrochloride
• 1-(3-methoxy-4-nitrophenyl)-N-methylpiperidin-4-amine,hydrochloride
• 1417793-80-6
• 1-[1-(3-METHOXY-4-NITROPHENYL)PIPERIDIN-4-YL]METHANAMINE HYDROCHLORIDE
• C-[1-(3-Methoxy-4-nitro-phenyl)-piperidin-4-yl]-methylamine hydrochloride
• G63826
• (1-(3-Methoxy-4-nitrophenyl)piperidin-4-yl)methanaminehydrochloride
• [1-(3-methoxy-4-nitrophenyl)piperidin-4-yl]methanamine;hydrochloride
• 4-Piperidinemethanamine, 1-(3-methoxy-4-nitrophenyl)-, hydrochloride (1:1)
• AKOS024464110

• MDL： MFCD22631638
• Inchi： 1S/C13H19N3O3.ClH/c1-19-13-8-11(2-3-12(13)16(17)18)15-6-4-10(9-14)5-7-15;/h2-3,8,10H,4-7,9,14H2,1H3;1H
• InChI Key： RPFKHABATMQCHL-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)N1CCC(CN)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 301.1193192g/mol
• Monoisotopic Mass: 301.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.3Ų

Additional information on (1-(3-Methoxy-4-nitrophenyl)piperidin-4-yl)methanamine hydrochloride

(1-(3-Methoxy-4-nitrophenyl)piperidin-4-yl)methanamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1417793-80-6, known as (1-(3-Methoxy-4-nitrophenyl)piperidin-4-yl)methanamine hydrochloride, is a fascinating molecule with significant potential in various fields. This compound has garnered attention due to its unique structural properties and promising applications in pharmaceuticals and materials science. Recent studies have highlighted its role in drug design, particularly in the development of bioactive molecules with tailored functionalities.

Structural Analysis and Synthesis

The molecular structure of (1-(3-Methoxy-4-nitrophenyl)piperidin-4-yl)methanamine hydrochloride is characterized by a piperidine ring substituted with a methoxy group at position 3 and a nitro group at position 4 on the phenyl ring. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, including nucleophilic aromatic substitution and reductive amination. These methods have been optimized to enhance yield and purity, making the compound more accessible for research and industrial applications.

Pharmacological Properties

Emerging research has demonstrated that (1-(3-Methoxy-4-nitrophenyl)piperidin-4-yl)methanamine hydrochloride exhibits significant bioactivity, particularly in modulating cellular signaling pathways. Studies conducted in vitro have shown that the compound interacts with key enzymes involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent. Additionally, recent findings indicate that the compound may possess neuroprotective properties, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Applications in Drug Design

The compound's ability to modulate cellular pathways has positioned it as a valuable tool in drug design. Researchers have explored its potential as a lead compound for developing novel therapeutics targeting chronic inflammatory diseases and neurodegenerative disorders. Furthermore, its structural versatility allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy. These advancements underscore the importance of (1-(3-Methoxy-4-nitrophenyl)piperidin-4-yl)methanamine hydrochloride in contemporary drug discovery efforts.

Synthesis Optimization

Recent breakthroughs in synthetic methodology have significantly improved the production of (1-(3-Methoxy-4-nitrophenyl)piperidin-4-yl)methanamine hydrochloride. By employing green chemistry principles, chemists have developed environmentally friendly synthesis routes that minimize waste and reduce energy consumption. These innovations not only enhance the scalability of production but also align with global sustainability goals, making the compound more viable for large-scale applications.

Safety and Environmental Impact

As with any chemical compound, understanding the safety profile of (1-(3-Methoxy-4-nitrophenyl)piperidin-4-yli)methanamine hydrochloride is crucial for its responsible use. Recent toxicity studies indicate that the compound exhibits low acute toxicity in experimental models, suggesting its potential for safe handling under controlled conditions. Additionally, environmental impact assessments have highlighted its biodegradability under specific conditions, further supporting its sustainable use in various applications.

In conclusion, (1-(3-Methoxy-4-nitrophenyl)piperidin-in-methylamino)hydrochloride (CAS No. 1417793-) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a key player in modern research and development efforts.